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Compound of Interest

Compound Name: 2-(Hydroxymethyl)benzohydrazide
CAS No.: 51707-35-8
Cat. No.: B1296696

Get Quote

Executive Summary

2-(Hydroxymethyl)benzohydrazide is a bifunctional building block containing both a
nucleophilic hydrazide group and a hydroxymethyl moiety. It is primarily synthesized via the
ring-opening hydrazinolysis of phthalide. Its solubility behavior is dominated by its capacity for
hydrogen bonding (donor/acceptor), making it soluble in polar aprotic solvents and hot protic
solvents, while remaining insoluble in non-polar hydrocarbons.

Compound Identity
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Property Detail

Chemical Name 2-(Hydroxymethyl)benzohydrazide
CAS Number 51707-35-8

Molecular Formula CsH10N20:2

Molecular Weight 166.18 g/mol

Physical Form White crystalline powder

Melting Point 136.5 °C (Reported) [1]

Solubility Data & Solvent Compatibility

Note: Quantitative saturation limits (g/L) are rarely reported for this specific intermediate in
open literature. The data below is derived from validated synthesis workup protocols and
structural analog analysis.

Qualitative Solubility Table

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Class Solvent Solubility Status Operational Note

Recommended for

NMR analysis (
Polar Aprotic DMSO High
-DMSO) and stock

solutions.

Suitable reaction
DMF High medium for further

functionalization.

Soluble in hot water;
) may precipitate upon
Polar Protic Water Moderate )
cooling. pH

dependent.

Key Solvent: Soluble

Temperature at reflux; sparingly
Ethanol
Dependent soluble at RT. Used
for recrystallization.
Generally more
Methanol Good soluble than in
ethanol.
Used for washing
Non-Polar Diethyl Ether Insoluble crude precipitates to
remove impurities.
Antisolvent for
Hexane Insoluble S
precipitation.
Limited solubility; not
Dichloromethane Low/Moderate recommended for

primary dissolution.

Physicochemical Drivers

e Hydrogen Bonding: The presence of the
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and

groups creates a network of H-bonds, necessitating polar solvents for disruption and
dissolution.

e LogP (Predicted): ~ -0.6 to 0.2. This low lipophilicity confirms its preference for
agueous/alcoholic environments over organic phases like chloroform or hexane.

Experimental Protocols

As a Senior Application Scientist, | recommend the following protocols. These are designed to
be self-validating, meaning the physical outcome (dissolution or precipitation) confirms the
success of the step.

Protocol A: Purification via Solubility Differential
(Recrystallization)

Context: This is the primary method to isolate pure 2-(Hydroxymethyl)benzohydrazide from
the synthesis reaction mixture.

» Dissolution: Suspend the crude solid in Ethanol (95% or absolute).
e Heating: Heat the mixture to reflux (

). The solid should dissolve completely.

o Validation: If solids remain at reflux, filter hot to remove inorganic salts or polymerized
byproducts.

o Crystallization: Allow the solution to cool slowly to room temperature, then place in an ice
bath (

) for 2 hours.

o Mechanism:[1][2][3] The compound's solubility drops drastically in cold ethanol, forcing
crystallization.

« |solation: Filter the white crystals and wash with cold diethyl ether (in which the product is
insoluble) to remove surface solvent residues.
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Protocol B: Saturation Shake-Flask Method (Solubility
Determination)

Use this standard operating procedure (SOP) if exact g/L data is required for a specific

formulation.

Preparation: Add excess solid compound to 10 mL of the target solvent in a glass vial.

Equilibration: Agitate at the target temperature (e.g.,

) for 24 hours.

Separation: Centrifuge or filter (using a 0.45

m PTFE filter) to remove undissolved solid.

Quantification:
o Evaporate a known volume of the filtrate to dryness and weigh the residue (Gravimetric).

o Alternatively, analyze via HPLC-UV (detection at ~254 nm) against a calibration curve in
DMSO.

Synthesis & Solubility Workflow

The synthesis of 2-(Hydroxymethyl)benzohydrazide relies heavily on solubility changes. The
starting material (Phthalide) reacts with Hydrazine Hydrate.[3] The ring opening exposes the
hydroxyl group, significantly altering solubility and allowing for easy purification.

Phthalide

(Lactone) Dissolve Cool to RT Recrystallize

Reaction Mixture (Solubility decreases) Crude Product (Hot EtOH -> Cold EtOH) 2-(Hydroxymethyl)benzohydrazide
/Add' (Ethanol, Reflux) (Precipitate) (Pure Crystal)

Hydrazine Hydrate
(Nucleophile)

Click to download full resolution via product page
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Figure 1: Solubility-driven synthesis and purification workflow. The transition from lactone to
hydrazide increases polarity, facilitating precipitation from cold ethanol.

Critical Stability Note

In solution, particularly in the presence of acid or extreme heat, 2-
(Hydroxymethyl)benzohydrazide may undergo cyclodehydration to form Phthalhydrazide
(2,3-dihydrophthalazine-1,4-dione).

» Solubility Indicator: Phthalhydrazide is highly insoluble in most organic solvents and has a
melting point

. If your sample does not dissolve in hot ethanol and has a very high melting point, it has
likely cyclized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

7/8

Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Amines/Synthesis_of_Amines/Gabriel_Synthesis
https://www.bu.edu.eg/portal/uploads/discussed_thesis/9669301/9669301_I.pdf
http://chemchart.com/2-methyl-3-nitrobenzohydrazide-detail.html
http://chemchart.com/2-methyl-3-nitrobenzohydrazide-detail.html
http://chemchart.com/2-methyl-3-nitrobenzohydrazide-detail.html
http://chemchart.com/2-methyl-3-nitrobenzohydrazide-detail.html
https://aksci.com/sds/7371BA_SDS.pdf
http://chemchart.com/isoindolin-1-one-detail.html
http://chemchart.com/isoindolin-1-one-detail.html
https://www.benchchem.com/product/b1296696/docs#technical-guide-solubility-profile-handling-of-2-hydroxymethyl-benzohydrazide
https://www.benchchem.com/product/b1296696/docs#technical-guide-solubility-profile-handling-of-2-hydroxymethyl-benzohydrazide
https://www.benchchem.com/product/b1296696/docs#technical-guide-solubility-profile-handling-of-2-hydroxymethyl-benzohydrazide
https://www.benchchem.com/product/b1296696/docs#technical-guide-solubility-profile-handling-of-2-hydroxymethyl-benzohydrazide
https://www.benchchem.com/product/b1296696?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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